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Compound of Interest

4-Methylbenzylidene-4-
Compound Name:
methylaniline

Cat. No.: B2402642

An In-depth Technical Guide to N,1-bis(4-methylphenyl)methanimine

This technical guide provides a comprehensive overview of N,1-bis(4-
methylphenyl)methanimine, a Schiff base compound. The guide is intended for researchers,
scientists, and professionals in the field of drug development and materials science, detailing
its chemical identity, physicochemical properties, synthesis, and potential applications.

Chemical Identity and Nomenclature

The compound commonly known as 4-Methylbenzylidene-4-methylaniline is systematically
named N,1-bis(4-methylphenyl)methanimine according to IUPAC nomenclature[1]. It is also
referred to as 4-Methyl-N-[(4-methylphenyl)methylidene]aniline[2][3][4]. This molecule belongs
to the class of organic compounds known as Schiff bases, which are characterized by a
carbon-nitrogen double bond with the nitrogen atom connected to an aryl or alkyl group, but not
hydrogen.

Table 1: Chemical Identifiers

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b2402642?utm_src=pdf-interest
https://www.benchchem.com/product/b2402642?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/4-Methylbenzylidene-4-methylaniline
https://webbook.nist.gov/cgi/inchi?ID=C16979207&Mask=200
https://webbook.nist.gov/cgi/cbook.cgi?ID=C16979207
https://www.chemeo.com/cid/33-283-1/4-Methylbenzylidene-4-methylaniline
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2402642?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Identifier

Value

IUPAC Name

N,1-bis(4-methylphenyl)methanimine[1]

Common Name

4-Methylbenzylidene-4-methylaniline

CAS Registry Number

16979-20-7[1][2][3]

Molecular Formula

C15H15N[1][2][3]

Molecular Weight 209.29 g/mol [1]
inChl INChl=1S/C15H15N/c1-12-3-7-14(8-4-12)11-16-
n

15-9-5-13(2)6-10-15/h3-11H,1-2H3[1][2][3]
InChlKey LKMIOABGTREIHR-UHFFFAQY SA-N[1][2][3]

Canonical SMILES

Cclcce(C=Nc2ccc(C)ec2)ccl[4]

Physicochemical and Spectroscopic Data

The physicochemical properties of N,1-bis(4-methylphenyl)methanimine are crucial for its

handling, characterization, and application. A summary of its key properties is provided below.

Table 2: Physicochemical Properties

Property Value Source
Enthalpy of Formation (gas) Not Available Cheméo[4]
Enthalpy of Vaporization Not Available Cheméo[4]
Octanol/Water Partition _ ]

o Not Available Cheméo[4]
Coefficient (logP)
Water Solubility (logWs) Not Available Cheméo[4]
Kovats Retention Index (non-

1882 PubChem[5]

polar standard)

Table 3: Spectroscopic Data
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Spectroscopy Type Key Peaks/Signals Source

m/z Top Peak: 209, 2nd
Mass Spectrometry (GC-MS) ] . PubChem[1]
Highest: 208, 3rd Highest: 162

1D NMR Data available in NMRShiftDB PubChem[5]

Synthesis Protocol

N,1-bis(4-methylphenyl)methanimine, being a Schiff base, is typically synthesized via a
condensation reaction between an amine and a carbonyl compound. In this case, the reactants
are 4-methylaniline (p-toluidine) and 4-methylbenzaldehyde (p-tolualdehyde).

General Experimental Protocol

The synthesis generally involves the condensation of equimolar amounts of 4-
methylbenzaldehyde and 4-methylaniline[6]. The reaction is often carried out in a solvent such
as ethanol or methanol and may be refluxed to ensure completion[6]. The product, a Schiff
base, can then be isolated by filtration after cooling the reaction mixture, followed by washing
and drying[6].

Detailed Steps:

o Reactant Preparation: Dissolve 4-methylbenzaldehyde (1 equivalent) and 4-methylaniline (1
equivalent) in a suitable solvent (e.g., methanol) in a round-bottom flask.

o Reaction: The mixture is refluxed for a specified period, typically one to two hours, with
constant stirring[6].

o Product Isolation: After reflux, the mixture is cooled to room temperature, allowing the
product to crystallize.

« Purification: The solid product is collected by filtration, washed with a small amount of cold
solvent (e.g., ethanol), and then dried in a desiccator over a drying agent like anhydrous
phosphorus pentoxide[6].

The workflow for this synthesis is illustrated in the diagram below.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/4-Methylbenzylidene-4-methylaniline
https://pubchem.ncbi.nlm.nih.gov/compound/75276
https://www.idosr.org/wp-content/uploads/2018/03/9-IDOSR-JES-P1-buba.pdf
https://www.idosr.org/wp-content/uploads/2018/03/9-IDOSR-JES-P1-buba.pdf
https://www.idosr.org/wp-content/uploads/2018/03/9-IDOSR-JES-P1-buba.pdf
https://www.idosr.org/wp-content/uploads/2018/03/9-IDOSR-JES-P1-buba.pdf
https://www.idosr.org/wp-content/uploads/2018/03/9-IDOSR-JES-P1-buba.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2402642?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENB"E Foundational & Exploratory

Check Availability & Pricing

Synthesis Workflow for N,1-bis(4-methylphenyl)methanimine
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Caption: Synthesis workflow for N,1-bis(4-methylphenyl)methanimine.
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The logical relationship of the synthesis is depicted in the following diagram, illustrating the
condensation reaction.

Condensation Reaction of 4-Methylaniline and 4-Methylbenzaldehyde

4-Methylaniline 4-Methylbenzaldehyde

N,1-bis(4-methylphenyl)methanimine

|
|
|
|
byproduct
|
|
|

Click to download full resolution via product page

Caption: Condensation reaction scheme.

Potential Applications

While specific applications for N,1-bis(4-methylphenyl)methanimine are not extensively
documented in the provided search results, aniline and its derivatives are known to be versatile
building blocks in various industries[7].

o Pharmaceuticals: Aniline derivatives serve as precursors for the synthesis of a wide range of
pharmaceutical compounds with diverse biological activities[7]. The imine linkage in Schiff
bases is also a key feature in many biologically active molecules.
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» Dyes and Pigments: The conjugated system in N,1-bis(4-methylphenyl)methanimine is
characteristic of chromophores, suggesting potential applications in the synthesis of dyes
and pigments, a common use for aniline compounds[7].

o Polymers: Aniline-based compounds are utilized in the production of polymers[7]. Schiff
bases can also be polymerized or used as ligands in coordination polymers.

o Coordination Chemistry: Schiff bases are important ligands in coordination chemistry,
capable of forming stable complexes with various metal ions. These complexes can have
applications in catalysis and materials science[6].

Safety and Handling

N,1-bis(4-methylphenyl)methanimine is classified as harmful if swallowed and toxic to aquatic
life with long-lasting effects[1]. Standard laboratory safety precautions, including the use of
personal protective equipment such as gloves and safety glasses, should be followed when
handling this compound. It should be stored in a cool, dry, and well-ventilated area away from
incompatible materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [4-Methylbenzylidene-4-methylaniline IUPAC name].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2402642#4-methylbenzylidene-4-methylaniline-
iupac-name]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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